Cas no 898748-69-1 (Benzothiazole,2-chloro-4,5-difluoro-)

• Product Name: Benzothiazole,2-chloro-4,5-difluoro-
• CAS No: 898748-69-1
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• MDL: MFCD08459044
• CID: 720314
• PubChem ID: 24728968
• Update Time: 2024-10-26

Benzothiazole,2-chloro-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-chloro-4,5-difluoro-
• 2-chloro-4,5-difluoro-1,3-benzothiazole
• 2-Chloro-4,5-difluorobenzothiazole
• Benzothiazole,2-chloro-4,5-difluoro
• 2-Chloro-4,5-difluorobenzothiazole (ACI)
• 2-Chloro-4,5-difluorobenzo[d]thiazole
• AC8444
• 898748-69-1
• SY264016
• 2-Chloro-4,5-Difluoro-Benzothiazole
• MFCD08459044
• SCHEMBL1748298
• DTXSID60646600
• VPFICXLOHHXTHJ-UHFFFAOYSA-N
• CS-0459359

• MDL： MFCD08459044
• Inchi： 1S/C7H2ClF2NS/c8-7-11-6-4(12-7)2-1-3(9)5(6)10/h1-2H
• InChI Key： VPFICXLOHHXTHJ-UHFFFAOYSA-N
• SMILES： FC1C(F)=C2C(SC(=N2)Cl)=CC=1

Computed Properties

• Exact Mass: 204.95600
• Monoisotopic Mass: 204.9564543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.22790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles